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Compound of Interest

Compound Name: 2,5-Dimethoxytetrahydrofuran

Cat. No.: B146720

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is paramount to ensuring laboratory safety and environmental
compliance. 2,5-Dimethoxytetrahydrofuran, a flammable and hazardous chemical, requires a
stringent and methodical disposal process. This guide provides essential, step-by-step
procedures for its safe disposal, aligning with general laboratory safety protocols and
regulatory requirements.

Hazard Profile and Safety Data

2,5-Dimethoxytetrahydrofuran is classified as a hazardous substance, primarily due to its
flammability and toxicity.[1][2] Ingestion or inhalation can be harmful, and it is known to cause
irritation to the skin, eyes, and respiratory system.[1][3] It is crucial to handle this chemical with
appropriate personal protective equipment (PPE) in a well-ventilated area, away from ignition
sources.[1][3][4]
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Hazard Classification Description

Physical Hazard Flammable Liguid and Vapor (Category 3).[2]

Toxic if inhaled (Acute Toxicity, Inhalation -
Category 3).[2][4]

Health Hazards

Causes serious eye irritation.[2][3]

Causes skin irritation.[3]

May cause respiratory irritation.[3]

Harmful if swallowed.[1][3]

Should not be released into the environment.[2]

[4]

Environmental Hazard

] May form explosive peroxides; an expiration
Special Hazard )
date should be determined.[1]

Experimental Protocol: Waste Disposal Procedure

The disposal of 2,5-Dimethoxytetrahydrofuran must be managed through an established
Environmental Health and Safety (EHS) hazardous waste program.[5] It is imperative not to
dispose of this chemical down the drain or in regular trash.[5][6]

Step 1: Waste Identification and Segregation

o Treat all 2,5-Dimethoxytetrahydrofuran and materials contaminated with it as hazardous
waste.[7]

e Segregate the waste at the point of generation. Do not mix it with other incompatible waste
streams.[8]

Step 2: Container Selection and Labeling

» Use a suitable, leak-proof container that is compatible with 2,5-Dimethoxytetrahydrofuran.
Plastic containers are often preferred over glass when compatibility is not an issue.[5][8]

e The container must be in good condition, with no rust or leaks.[8]
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e As soon as waste is added, affix a "Hazardous Waste" tag or label to the container.[5][7]
e The label must include:

o The full chemical name: "2,5-Dimethoxytetrahydrofuran”.[5]

o The quantity of the waste.

o The date of waste generation.[5]

o The place of origin (e.g., department, room number).[5]

o The Principal Investigator's name and contact number.[5]

o Appropriate hazard pictograms (e.g., flammable, irritant, toxic).[5]

Step 3: Waste Accumulation and Storage

Keep the hazardous waste container securely closed at all times, except when adding waste.

[3]L8]

Store the container in a designated, well-ventilated satellite accumulation area.[3]

Ensure the storage area is away from heat, sparks, and open flames.[2][3]

Store in a flammables area with secondary containment.[7]
Step 4: Disposal of Empty Containers

o Even when empty, containers of 2,5-Dimethoxytetrahydrofuran may still present a
chemical hazard.[1]

» To dispose of an empty container as regular trash, it must be triple-rinsed with a suitable
solvent.[8]

e The rinsate from this process must be collected and treated as hazardous waste.[8]

 After triple-rinsing, deface or remove all hazardous labels from the container before disposal.

[7]
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Step 5: Arranging for Waste Pickup

e Do not accumulate more than 55 gallons of hazardous waste in a satellite accumulation
area.[7]

o Contact your institution's EHS department to schedule a pickup for the hazardous waste.[5]

e Provide a completed Hazardous Waste Information Form if required by your institution.[5]

Disposal Workflow
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Waste Generation & Segregation

Generate 2,5-Dimethoxytetrahydrofuran Waste
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Caption: Workflow for the proper disposal of 2,5-Dimethoxytetrahydrofuran waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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